1-Benzotriazolyl-3-(7-chloro-2,3-dimethylindolyl)propan-2-ol

• IUPAC Name: 1-(benzotriazol-1-yl)-3-(7-chloro-2,3-dimethylindol-1-yl)propan-2-ol
• InChI: InChI=1S/C19H19ClN4O/c1-12-13(2)23(19-15(12)6-5-7-16(19)20)10-14(25)11-24-18-9-4-3-8-17(18)21-22-24/h3-9,14,25H,10-11H2,1-2H3
• InChI Key: VGEJTFZFYDWINT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C2=C1C=CC=C2Cl)CC(CN3C4=CC=CC=C4N=N3)O)C
• Molecular Formula: C19H19ClN4O
• Molecular Weight: 354.8 g/mol

Description

The compound is a derivative of Benzotriazole and Propan-2-ol. Benzotriazole is a heterocyclic compound with the chemical formula C6H5N3. Its five-membered ring contains three consecutive nitrogen atoms. This bicyclic compound may be viewed as fused rings of the aromatic compounds benzene and triazole. Propan-2-ol is a type of alcohol, commonly known as isopropanol or rubbing alcohol.

Synthesis Analysis

Benzotriazole can be synthesized through the reaction of o-phenylenediamine, sodium nitrite, and acetic acid. The synthesis of specific benzotriazole derivatives has been explored extensively for the synthesis of natural and synthetic-based molecules of varied biological and pharmaceutical importance.

Molecular Structure Analysis

Benzotriazole features two fused rings. Its five-membered ring can in principle exist as tautomers. The structure of the specific compound “1-Benzotriazolyl-3-(7-chloro-2,3-dimethylindolyl)propan-2-ol” would need to be analyzed further.

Chemical Reactions Analysis

Benzotriazole can easily be introduced into a molecule by a variety of reactions, activates it toward numerous transformations, is sufficiently stable during the course of reactions, and finally can easily be removed at the end of the reaction sequence.

Physical And Chemical Properties Analysis

Benzotriazole is a white-to-light tan solid. It has a molar mass of 119.127 g·mol −1 and a density of 1.36 g/mL. Propan-2-ol is a liquid that gives off sufficient vapour at 12°C to ignite if a flame or spark is applied.

Safety and Hazards

Benzotriazole has several hazard statements including H302, H319, H332, H411, H412 which indicate it is harmful if swallowed, causes serious eye irritation, harmful if inhaled, and is toxic to aquatic life with long lasting effects. Propan-2-ol is highly flammable and may cause serious eye damage.

Future Directions

Benzotriazole methodology has grown from an obscure level to very high popularity, since benzotriazole can easily be introduced into a molecule by a variety of reactions. It has been explored in organic synthesis as a synthetic auxiliary and catalyst as well in several reactions.